Cas no 2761324-76-7 (tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate)

Tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The tert-butyl ester group enhances solubility in organic solvents, while the dioxaborolane moiety ensures efficient transmetalation in palladium-catalyzed couplings. This compound is particularly valuable in the synthesis of thiophene-based heterocycles, which are important in pharmaceuticals and materials science. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a reliable intermediate for constructing complex molecular architectures. The product is typically characterized by NMR and HPLC for purity verification.
tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate structure
2761324-76-7 structure
Product Name:tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
CAS No:2761324-76-7
MF:C15H23BO4S
MW:310.216723680496
CID:6795420
PubChem ID:118988273
Update Time:2025-10-29

tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • AT30705
    • tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
    • 2761324-76-7
    • (5-(TERT-BUTOXYCARBONYL)THIOPHEN-3-YL)BORONIC ACID PINACOL ESTER
    • Inchi： 1S/C15H23BO4S/c1-13(2,3)18-12(17)11-8-10(9-21-11)16-19-14(4,5)15(6,7)20-16/h8-9H,1-7H3
    • InChI Key： OOCJNLLRQZXCQE-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OC(C)(C)C)=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Exact Mass: 310.1410106g/mol
  • Monoisotopic Mass: 310.1410106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73Ų

tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A443216-1g
tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate
 2761324-76-7 95%
1g
 $350.0 2024-04-20

tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylate Related Literature

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